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Introduction
CB-64D is a potent and selective agonist for the sigma-2 (σ2) receptor, also known as

transmembrane protein 97 (TMEM97).[1] The σ2 receptor is increasingly recognized as a

therapeutic target in various diseases, including cancer and neurodegenerative disorders.[1][2]

[3][4] Activation of the σ2 receptor by agonists like CB-64D has been shown to induce a rapid

and transient increase in intracellular calcium ([Ca²⁺]i) by triggering its release from the

endoplasmic reticulum (ER).[5][6] This application note provides a detailed protocol for utilizing

CB-64D in a functional assay to measure intracellular calcium release in the human

neuroblastoma cell line, SK-N-SH, a model system where this effect has been characterized.[5]

[6]

The assay described herein employs the fluorescent calcium indicator Fluo-4 AM, a widely

used dye for monitoring intracellular calcium mobilization in real-time.[7][8][9] This protocol is

suitable for characterizing the pharmacological effects of CB-64D and other σ2 receptor

modulators on calcium signaling pathways.
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CB-64D binds to and activates the sigma-2 receptor located on the endoplasmic reticulum

membrane. This activation initiates a signaling cascade that results in the release of stored

calcium from the ER into the cytoplasm. This process leads to a transient increase in cytosolic

calcium concentration, which can be detected by fluorescent calcium indicators.[5][6]
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CB-64D Signaling Pathway for Calcium Release
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Experimental Workflow for Calcium Release Assay
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3. Load Cells with Fluo-4 AM
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6. Analyze Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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